1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol

• CAS No.: 86488-90-6
• Molecular Formula: C19H24OSSi
• Molecular Weight: 328.5 g/mol
• IUPAC Name: 1-phenyl-3-phenylsulfanyl-3-trimethylsilylcyclobutan-1-ol
• InChI: InChI=1S/C19H24OSSi/c1-22(2,3)19(21-17-12-8-5-9-13-17)14-18(20,15-19)16-10-6-4-7-11-16/h4-13,20H,14-15H2,1-3H3
• InChI Key: ODRMZIZAXMEQCX-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1(CC(C1)(C2=CC=CC=C2)O)SC3=CC=CC=C3

Description

1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol is a cyclobutanol derivative featuring a phenylsulfanyl group, a trimethylsilyl (TMS) moiety, and a phenyl substituent on adjacent carbons. This compound combines steric bulk (from TMS and phenyl groups) and electronic modulation (via the sulfur atom), making it a candidate for studying steric and electronic effects in small-ring systems.

Biological Activity

1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol, a compound with the CAS number 86573-89-9, is notable for its unique structural features and potential biological activities. This article delves into its biological activity, synthesis, and potential applications based on available research findings.

The molecular formula of 1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol is $C_{19}H_{24}O_2SSi$, with a molecular weight of approximately 344.54 g/mol. The compound features a cyclobutane ring substituted with phenyl and trimethylsilyl groups, which may influence its reactivity and biological interactions.

Property	Value
CAS Number	86573-89-9
Molecular Formula	C₁₉H₂₄O₂SSi
Molecular Weight	344.54 g/mol
LogP	5.3776
PSA	56.51 Ų

Synthesis

Synthesis methods for this compound have not been extensively documented in the literature. However, related compounds often utilize silylation reactions or coupling reactions involving phenolic substrates and sulfide derivatives. The use of Lewis acids in promoting these reactions has been noted in similar chemical contexts .

Antimicrobial Properties

Research into structurally similar compounds suggests potential antimicrobial activity. For instance, macrocyclic compounds with similar substituents have demonstrated antibacterial effects against resistant strains of bacteria such as Staphylococcus aureus (MRSA). These compounds often disrupt bacterial cell membranes, leading to increased permeability and cell death .

Case Studies and Research Findings

• Antimicrobial Activity : A study focusing on macrocyclic compounds found that certain derivatives significantly enhanced the influx and efflux of ethidium bromide in MRSA, indicating a mechanism of action that could be relevant for similar structures like 1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol .
• Anticancer Research : Investigations into related compounds have shown that they can effectively target P-glycoprotein (P-gp), a key player in drug resistance in cancer chemotherapy. Modifications to the chemical structure can lead to improved interactions with P-gp, potentially restoring drug sensitivity in resistant cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Cyclobutanol Derivatives with Boron and Silicon Substituents

Compound 3.307i (3-(4-((tert-butyldimethylsilyl)oxy)phenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclobutan-1-ol) and 3.307j (3-(4-(benzyloxy)phenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclobutan-1-ol) share the cyclobutanol core but differ in substituents (tert-butyldimethylsilyl vs. benzyloxy). Key distinctions include:

• Synthetic Yields: Cyclobutanols with bulkier substituents (e.g., TMS) often require optimized conditions for purification, as seen in 3.307i (isolated as a colorless residue) versus 3.307j (isolated as a white solid) .

Table 1: Comparison of Cyclobutanol Derivatives

Compound	Substituent (R1)	Substituent (R2)	Yield/Purity	Key Spectral Data (¹H NMR δ, ppm)
Target Compound	Phenylsulfanyl	Trimethylsilyl	Not reported	Not available
3.307i	4-(tert-butyldimethylsilyloxy)	Dioxaborolane	~60–70%	0.90 (s, 9H), 1.26 (s, 12H)
3.307j	4-(benzyloxy)	Dioxaborolane	~60–70%	4.92 (s, 2H), 7.28–7.40 (m, 5H)

Chalcone Derivatives with Steric Modulation

Chalcones such as ANPEO and VBNPEO (from ) highlight the role of steric hindrance in reactivity. While structurally distinct from the target compound, they demonstrate:

• Steric Effects on Reactivity : The 4-vinylbenzyl group in VBNPEO imposes greater steric hindrance than allyl in ANPEO, reducing rotational freedom and altering reaction kinetics .
• Design Principles: Similar to the target compound, the TMS group in cyclobutanols may hinder rotational isomerism, stabilizing specific conformers .

Piperidone Derivatives with Sulfanyl Substituents

In -(4′-substituted phenylsulfanyl)-1-methyl-2-piperidones (e.g., Y = NO₂, Br, OMe) were studied for conformational preferences. Key parallels include:

• Conformational Rigidity: The piperidone ring restricts substituents to equatorial or axial positions, analogous to the cyclobutanol ring’s rigidity .
• Electronic Effects: Electron-withdrawing groups (e.g., NO₂) in the 4′ position stabilize axial conformers via dipole interactions, suggesting that the phenylsulfanyl group in the target compound may similarly influence ring strain .

Trimethylsilyl-Containing Compounds

The synthesis of 1-phenyl-3-(trimethylsilyl)prop-2-en-1-ol () via CuAAC reactions (20–30% yields) underscores challenges in incorporating TMS groups. For the target compound:

• Synthetic Challenges : TMS groups require careful handling (e.g., inert atmospheres) to prevent desilylation, as observed in CuAAC protocols .
• Spectroscopic Signatures : The TMS group in the target compound would exhibit characteristic ¹H NMR peaks near δ 0.1–0.3 ppm, similar to other TMS-containing analogs .

Cyclobutanol Sulfanyl Derivatives

(1S,3s)-3-[(3-methylbutan-2-yl)sulfanyl]cyclobutan-1-ol () shares the sulfanyl-cyclobutanol framework but lacks the TMS and phenyl groups. Key contrasts:

• Molecular Weight : The target compound (MW ~312.5 g/mol) is heavier due to phenyl and TMS groups compared to (MW 174.30 g/mol) .

Key Research Findings and Implications

• Steric vs. Electronic Effects : The TMS group in the target compound likely dominates steric interactions, while the phenylsulfanyl group modulates electronic properties via sulfur’s lone pairs.
• Synthetic Feasibility : Analogous compounds (e.g., 3.307i/j) suggest that flash chromatography and NMR spectroscopy are critical for isolating and characterizing such derivatives .
• Conformational Stability : DFT and X-ray studies (as in ) should be prioritized to resolve the target compound’s preferred conformers .